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Compound of Interest

Compound Name: N-ethylpiperidine-4-carboxamide

Cat. No.: B169664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-
ethylpiperidine-4-carboxamide, a piperidine derivative of interest in chemical and

pharmaceutical research. Due to the limited availability of specific experimental data for this

compound in publicly accessible literature, this guide also includes generalized protocols and

methodologies applicable to the synthesis and characterization of similar N-alkyl-piperidine-4-

carboxamides.

Core Properties and Data
N-ethylpiperidine-4-carboxamide is a heterocyclic organic compound. Its fundamental

properties are summarized below.

Property Value Source

CAS Number 1903-65-7 [1][2]

Molecular Formula C₈H₁₆N₂O [1][2]

Molecular Weight 156.23 g/mol [1][2]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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Note: Specific experimental data for the melting point, boiling point, and solubility of N-
ethylpiperidine-4-carboxamide (CAS 1903-65-7) are not readily available in the surveyed

scientific literature.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of N-ethylpiperidine-4-
carboxamide was not found in the available literature, a general and representative method for

the synthesis of N-alkyl-piperidine-4-carboxamides can be described. This typically involves the

amidation of a piperidine-4-carboxylic acid derivative.

General Experimental Protocol: Synthesis of N-alkyl-
piperidine-4-carboxamides
This protocol outlines a common synthetic route for the preparation of N-alkyl-piperidine-4-

carboxamides, which can be adapted for the synthesis of N-ethylpiperidine-4-carboxamide.

Materials:

Piperidine-4-carboxylic acid or its ester derivative (e.g., ethyl piperidine-4-carboxylate)

Ethylamine (or other primary amine)

A suitable coupling agent (e.g., DCC, EDC with HOBt) or conversion to an acid chloride

(e.g., using thionyl chloride)

Anhydrous solvent (e.g., dichloromethane, DMF)

Base (e.g., triethylamine, diisopropylethylamine)

Procedure:

Activation of the Carboxylic Acid: If starting from piperidine-4-carboxylic acid, it is typically

activated to facilitate amide bond formation. This can be achieved by:

Acid Chloride Formation: Reacting the carboxylic acid with thionyl chloride or oxalyl

chloride in an inert solvent.
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In-situ Coupling: Using a peptide coupling agent like N,N'-dicyclohexylcarbodiimide (DCC)

or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive like

1-hydroxybenzotriazole (HOBt).

Amidation: The activated carboxylic acid derivative is then reacted with ethylamine. The

reaction is typically carried out in an anhydrous aprotic solvent at room temperature or with

gentle heating. A non-nucleophilic base is often added to neutralize any acid formed during

the reaction.

Work-up and Purification: Upon completion of the reaction (monitored by TLC or LC-MS), the

reaction mixture is worked up to remove byproducts and unreacted starting materials. This

may involve washing with aqueous solutions, extraction with an organic solvent, and drying

of the organic phase. The crude product is then purified, commonly by column

chromatography or recrystallization, to yield the desired N-ethylpiperidine-4-carboxamide.

General Protocol: Characterization
The synthesized compound would be characterized using standard analytical techniques to

confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

used to elucidate the molecular structure. The proton NMR spectrum of piperidine derivatives

typically shows characteristic signals for the piperidine ring protons and the protons of the N-

ethyl and carboxamide groups.[3]

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the functional groups

present in the molecule. Key absorbances would be expected for the N-H and C=O

stretching of the amide group.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and to analyze its fragmentation pattern, further confirming its

structure.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the specific biological activity or

the signaling pathways associated with N-ethylpiperidine-4-carboxamide. Research on other
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piperidine-4-carboxamide derivatives suggests a wide range of potential pharmacological

applications, including roles as enzyme inhibitors and receptor ligands.[4][5][6] For instance,

some derivatives have been investigated as calpain inhibitors with anticonvulsive properties,

while others have been explored as antihypertensive agents by acting as T-type Ca²⁺ channel

blockers.[4][7]

Due to the absence of specific biological data for N-ethylpiperidine-4-carboxamide, no

signaling pathway diagrams can be provided at this time.

Visualizations
As no specific experimental workflows or signaling pathways for N-ethylpiperidine-4-
carboxamide are documented, a generalized workflow for the synthesis of N-alkyl-piperidine-

4-carboxamides is presented below.
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Caption: Generalized synthetic workflow for N-alkyl-piperidine-4-carboxamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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